Cas no 880870-66-6 (5-Bromo-2-fluoro-3-methoxypyridine)

• Product Name: 5-Bromo-2-fluoro-3-methoxypyridine
• CAS No: 880870-66-6
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD09909847
• CID: 1917544
• PubChem ID: 58626691
• Update Time: 2025-08-03

5-Bromo-2-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-FLUORO-3-METHOXYPYRIDINE
• Pyridine, 5-bromo-2-fluoro-3-methoxy-
• KWAGWMGOGGVRHV-UHFFFAOYSA-N
• 3-bromo-6-fluoro-5-methoxypyridine
• 5-bromo-2-fluoro-3-methoxy-pyridine
• SY035896
• Z0976
• 5-Bromo-2-fluoro-3-methoxypyridine (ACI)
• EN300-1719218
• AS-42334
• MFCD09909847
• SCHEMBL2118826
• DTXSID70729559
• CS-0059248
• AKOS025404423
• 880870-66-6
• PB48037
• 5-Bromo-2-fluoro-3-methoxypyridine

• MDL： MFCD09909847
• Inchi： 1S/C6H5BrFNO/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3
• InChI Key： KWAGWMGOGGVRHV-UHFFFAOYSA-N
• SMILES： FC1C(OC)=CC(Br)=CN=1

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 1.9

Additional information on 5-Bromo-2-fluoro-3-methoxypyridine

Introduction to 5-Bromo-2-fluoro-3-methoxypyridine (CAS No. 880870-66-6) in Modern Chemical Research

5-Bromo-2-fluoro-3-methoxypyridine, identified by the chemical abstracts service number 880870-66-6, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural framework, featuring both bromine and fluoro substituents along with a methoxy group, makes it a valuable intermediate in the synthesis of various biologically active molecules. The compound belongs to the pyridine class, which is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors.

The significance of 5-Bromo-2-fluoro-3-methoxypyridine lies in its utility as a building block for more complex molecules. The presence of halogen atoms, particularly bromine and fluorine, enhances its reactivity in cross-coupling reactions, which are fundamental in constructing carbon-carbon bonds essential for drug development. For instance, the compound has been widely used in Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the formation of diverse pyridine derivatives with potential therapeutic applications.

In recent years, researchers have explored the pharmacological properties of 5-Bromo-2-fluoro-3-methoxypyridine and its derivatives. Studies have indicated that modifications at the pyridine core can lead to compounds with enhanced binding affinity to biological targets. One notable area of investigation has been its application in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated pyridines have been shown to improve metabolic stability and binding efficacy, making them attractive candidates for drug discovery programs.

The methoxy group in 5-Bromo-2-fluoro-3-methoxypyridine also contributes to its chemical versatility. It can serve as a site for further functionalization through nucleophilic substitution or oxidation reactions, allowing chemists to tailor the molecule for specific biological activities. This flexibility has led to its incorporation into numerous lead compounds that are being evaluated in clinical trials for conditions ranging from infectious diseases to neurological disorders.

Advances in synthetic methodologies have further expanded the utility of 5-Bromo-2-fluoro-3-methoxypyridine. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations not only reduce costs but also improve the sustainability of drug manufacturing processes. As a result, 5-Bromo-2-fluoro-3-methoxypyridine is increasingly being adopted by pharmaceutical companies for large-scale synthesis of active pharmaceutical ingredients (APIs).

The role of 5-Bromo-2-fluoro-3-methoxypyridine in agrochemical research is equally noteworthy. Its derivatives have shown promise as intermediates in the development of novel pesticides and herbicides. The halogenated pyridines exhibit potent activity against various pests while maintaining environmental safety profiles that align with modern agricultural demands. This dual application highlights the broad industrial relevance of this compound.

Looking ahead, the future prospects for 5-Bromo-2-fluoro-3-methoxypyridine are promising, driven by ongoing research into new synthetic routes and pharmacological applications. Collaborative efforts between academia and industry are expected to yield innovative uses for this compound, further solidifying its importance in chemical research. As new methodologies emerge, the potential for discovering novel therapeutic agents derived from 5-Bromo-2-fluoro-3-methoxypyridine will continue to grow.

In conclusion, 5-Bromo-2-fluoro-3-methoxypyridine (CAS No. 880870-66-6) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop new treatments for human diseases and agricultural challenges alike. The continued exploration of this compound promises to yield groundbreaking advancements in multiple sectors of chemical research.